Cas no 191602-70-7 (Benzene,2-bromo-1-(2-fluoroethoxy)-4-nitro-)

• Product Name: Benzene,2-bromo-1-(2-fluoroethoxy)-4-nitro-
• CAS No: 191602-70-7
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 116023
• PubChem ID: 17749986
• Update Time: 2025-04-18

Benzene,2-bromo-1-(2-fluoroethoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-bromo-1-(2-fluoroethoxy)-4-nitro-
• 2-Bromo-1-(2-fluoro-ethoxy)-4-nitro-benzene
• 2-bromo-1-(2-fluoroethoxy)-4-nitrobenzene
• SCHEMBL1610511
• 191602-70-7
• A1-17218
• WLIJZCGEPZWGEW-UHFFFAOYSA-N
• AKOS015969137
• 3-Bromo-4-(2-fluoro)ethoxy Nitrobenzene
• Benzene, 2-bromo-1-(2-fluoroethoxy)-4-nitro-
• DTXSID90590142
• 2-Bromo-1-(2-fluoro-ethoxy)-4-nitrobenzene
• J-012385

• Inchi： 1S/C8H7BrFNO3/c9-7-5-6(11(12)13)1-2-8(7)14-4-3-10/h1-2,5H,3-4H2
• InChI Key： WLIJZCGEPZWGEW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCCF)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.95900
• Monoisotopic Mass: 262.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 55.05000
• LogP: 3.22880